Cas no 897466-33-0 (6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole)

6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [4-(6-methyl-2-benzothiazolyl)-1-piperazinyl][4-(1-pyrrolidinylsulfonyl)phenyl]-
- 6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
-
- Inchi: 1S/C23H26N4O3S2/c1-17-4-9-20-21(16-17)31-23(24-20)26-14-12-25(13-15-26)22(28)18-5-7-19(8-6-18)32(29,30)27-10-2-3-11-27/h4-9,16H,2-3,10-15H2,1H3
- InChI Key: MYUQSBGMSHVJQZ-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2=NC3=CC=C(C)C=C3S2)CC1)(C1=CC=C(S(N2CCCC2)(=O)=O)C=C1)=O
6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2609-0029-10mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-75mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 75mg |
$208.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-15mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-1mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-40mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-4mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-30mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-25mg |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-5μmol |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2609-0029-20μmol |
6-methyl-2-{4-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole |
897466-33-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 |
6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Related Literature
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
Additional information on 6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
Comprehensive Overview of 6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 897466-33-0)
The compound 6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole, identified by its CAS No. 897466-33-0, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a benzothiazole core and a pyrrolidine-1-sulfonyl moiety, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key protein targets.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. This compound, with its piperazine and sulfonyl functional groups, aligns well with these trends. Its structural complexity allows for selective binding to enzymes and receptors, making it a valuable tool for studying signal transduction mechanisms. Additionally, its benzothiazole scaffold is known for its diverse pharmacological activities, including anti-inflammatory and anticancer properties, which further elevates its relevance in contemporary research.
One of the most frequently searched topics in the context of CAS No. 897466-33-0 revolves around its synthetic accessibility and scalability. Chemists and pharmaceutical developers often inquire about efficient synthetic routes and purification methods for this compound. Given its intricate structure, optimizing its synthesis remains a challenge, but recent breakthroughs in green chemistry and catalytic processes have provided new avenues for its production. These advancements not only reduce environmental impact but also enhance cost-effectiveness, addressing a critical concern in industrial applications.
Another area of interest is the compound's potential role in addressing drug resistance, a pressing issue in modern healthcare. Preliminary studies suggest that derivatives of 6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole may exhibit synergistic effects with existing therapeutics, offering new strategies to combat resistant strains of pathogens or cancer cells. This aligns with the growing focus on combination therapies and adjuvant treatments in clinical settings.
From a commercial perspective, the compound's intellectual property status and patent landscape are also hot topics. Companies and academic institutions are keen to explore its therapeutic potential while navigating the complexities of patent filings and regulatory compliance. As the pharmaceutical industry continues to prioritize innovation, compounds like CAS No. 897466-33-0 are likely to play a pivotal role in shaping future drug pipelines.
In summary, 6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to mechanistic studies, underscore its importance in scientific and industrial communities. As research progresses, this compound is poised to contribute significantly to advancements in personalized medicine and targeted therapeutics, addressing some of the most critical challenges in healthcare today.
897466-33-0 (6-methyl-2-{4-4-(pyrrolidine-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole) Related Products
- 2137552-87-3(Benzo[b]thiophene-5-carboxylic acid, 3-amino-)
- 52924-20-6(Benzaldehyde, 4-amino-2-hydroxy-)
- 1232806-17-5(4-bromo-2-{[(3,5-dimethylphenyl)amino]methyl}phenol)
- 123417-20-9(Boc-d-glu(ofm)-oh)
- 922079-81-0(N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzene-1-sulfonamide)
- 145689-96-9((3-ethyl-1,2-oxazol-5-yl)methanamine)
- 306297-93-8(5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-)
- 2248175-36-0((2R)-2-(4-Cyclobutylphenyl)propan-1-amine)
- 1221-13-2(2-chloro-3-(piperidin-1-yl)-1,4-dihydronaphthalene-1,4-dione)
- 1804090-46-7(4-Bromomethyl-5-hydroxy-1H-benzimidazole)




